Cas no 1803754-99-5 (Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate
• CAS No: 1803754-99-5
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950491
• Update Time: 2025-11-01

Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)9-3-4-10(8-14)11(7-9)12(16)5-6-15/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： OPHSIYXWLJFOMH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate

Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate (CAS No. 1803754-99-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate, identified by its CAS number 1803754-99-5, is a significant compound in the realm of chemical biology and medicinal chemistry. This benzoate derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a bromomethyl group and a 3-chloropropanoyl moiety provides multiple functional handles, enabling diverse chemical modifications and applications in drug discovery and development.

The compound's structure is particularly noteworthy for its potential in constructing complex molecular frameworks. The benzoate core is a well-established scaffold in medicinal chemistry, known for its stability and bioavailability. The introduction of the bromomethyl group at the 4-position enhances reactivity, facilitating nucleophilic substitution reactions that are pivotal in the synthesis of heterocyclic compounds. Concurrently, the 3-chloropropanoyl group at the 3-position introduces a polar, hydrophilic segment that can influence solubility and interactions with biological targets.

In recent years, Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate has garnered attention for its role in the development of novel therapeutic agents. One of the most compelling applications lies in its use as a precursor for small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, researchers have leveraged this compound to synthesize derivatives that modulate kinases and phosphatases, which are critical players in signal transduction pathways associated with diseases such as cancer and inflammatory disorders.

The utility of this compound extends to the synthesis of bioactive molecules with antimicrobial properties. The structural features of Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate allow for the creation of scaffolds that can interact with bacterial enzymes or cell wall components. Recent studies have demonstrated its incorporation into libraries of compounds screened for antibacterial activity, highlighting its potential as a building block for next-generation antibiotics.

The benzoate moiety itself is a versatile component that has been extensively studied for its pharmacological properties. Modifications at different positions on the benzene ring can lead to significant changes in biological activity. For example, derivatives with electron-withdrawing groups like chloro or bromo substituents often exhibit enhanced binding affinity to biological targets due to increased lipophilicity and charge distribution.

The combination of the bromomethyl and 3-chloropropanoyl groups offers unique opportunities for further functionalization. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at the bromomethyl position. Similarly, nucleophilic acyl substitutions can be used to replace the ester functionality with other pharmacophores.

In academic research, Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate has been utilized in studies exploring fragment-based drug design. By synthesizing libraries of analogs derived from this intermediate, researchers can identify lead compounds with high binding affinity to protein targets. The compound's structural flexibility allows for systematic exploration of space around biological receptors, aiding in the optimization of drug-like properties such as solubility, permeability, and metabolic stability.

The pharmaceutical industry has also recognized the value of Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate as a key intermediate in process chemistry. Its synthesis typically involves well-established organic transformations that are scalable and compatible with industrial manufacturing standards. This makes it an attractive choice for companies developing novel therapeutics where cost-effective and reproducible synthetic routes are essential.

The compound's role in material science is another emerging area of interest. Researchers have explored its incorporation into polymers and coatings where its structural features contribute to enhanced mechanical properties or biodegradability. The benzoate group's ability to form hydrogen bonds while maintaining lipophilicity makes it particularly useful in designing materials with tailored interactions with biological environments.

Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate also finds applications in agrochemical research. Derivatives based on this scaffold have shown promise as intermediates for herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants without harming non-target organisms. This aligns with growing demand for environmentally sustainable agricultural practices.

The compound's versatility underscores its importance as a building block in synthetic chemistry. Its ability to undergo a wide range of transformations while maintaining structural integrity makes it indispensable for both academic research and industrial applications. As new methodologies emerge, further innovative uses for Ethyl 4-(bromomethyl)-3-(3-chloropropanoyl)benzoate are likely to be discovered, solidifying its place as a cornerstone of modern chemical biology and medicinal chemistry.